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Compound of Interest

Compound Name: Benzoylgomisin O

Cat. No.: B591329 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Benzoylgomisin O is a bioactive lignan predominantly isolated from plants of the Schisandra

genus, which are widely used in traditional medicine.[1][2][3] As a compound of interest for its

potential pharmacological activities, a reliable and accurate analytical method is crucial for its

quantification in various samples, including raw materials, extracts, and finished products.[3][4]

This application note details a robust High-Performance Liquid Chromatography with Ultraviolet

detection (HPLC-UV) method for the quantitative analysis of Benzoylgomisin O. The

described protocol is designed for accuracy, precision, and specificity, making it suitable for

quality control and research applications.

Physicochemical Properties of Benzoylgomisin O
A summary of the key physicochemical properties of Benzoylgomisin O is presented in the

table below.
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Property Value Reference

Molecular Formula C₃₀H₃₂O₈ [1]

Molecular Weight 520.6 g/mol [1]

IUPAC Name

[(8R,9S,10S)-3,4,5,19-

tetramethoxy-9,10-dimethyl-

15,17-

dioxatetracyclo[10.7.0.0²,⁷.0¹⁴,¹

⁸]nonadeca-

1(19),2,4,6,12,14(18)-hexaen-

8-yl] benzoate

[1]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone. Lignans

from Schisandra are also

typically soluble in ethanol and

methanol.

[3][4][5][6]

UV Absorbance

Strong UV absorbance

between 230-255 nm is

characteristic for Schisandra

lignans.

[7]

Experimental Protocols
Materials and Reagents

Benzoylgomisin O reference standard: (Purity ≥98%)

Acetonitrile: HPLC grade

Water: HPLC grade (ultrapure)

Methanol: HPLC grade

Sample Matrix: e.g., dried and powdered Schisandra fruit, extract, or formulation.
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Instrumentation and Chromatographic Conditions
The following table outlines the instrumental setup and chromatographic conditions for the

analysis of Benzoylgomisin O.

Parameter Specification

HPLC System
Agilent 1260 Infinity II or equivalent with UV

detector

Column
Agilent TC-C18 (4.6 mm x 250 mm, 5 µm) or

equivalent

Mobile Phase A HPLC Grade Water

Mobile Phase B Acetonitrile

Gradient Elution

0-10 min: 50-70% B; 10-20 min: 70-90% B; 20-

25 min: 90% B; 25.1-30 min: 50% B (re-

equilibration)

Flow Rate 1.0 mL/min

Column Temperature 30°C

Injection Volume 10 µL

UV Detection Wavelength 254 nm

Run Time 30 minutes

Preparation of Standard Solutions
Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of Benzoylgomisin O
reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock solution with methanol to achieve concentrations ranging from 1 µg/mL to

100 µg/mL. These solutions are used to construct the calibration curve.

Sample Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b591329?utm_src=pdf-body
https://www.benchchem.com/product/b591329?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction from Plant Material:

Accurately weigh 1.0 g of powdered plant material.

Add 25 mL of methanol and perform ultrasonication for 30 minutes.

Centrifuge the mixture at 4000 rpm for 10 minutes.

Collect the supernatant.

Repeat the extraction process on the residue twice more with 25 mL of methanol each

time.

Combine the supernatants and evaporate to dryness under reduced pressure.

Reconstitute the dried extract in 5 mL of methanol.

Filtration: Prior to injection, filter the reconstituted sample solution through a 0.45 µm syringe

filter into an HPLC vial.

Method Validation and Data Presentation
The developed HPLC-UV method was validated for linearity, precision, accuracy, Limit of

Detection (LOD), and Limit of Quantification (LOQ).

Linearity
The linearity of the method was assessed by analyzing the working standard solutions in

triplicate. The calibration curve was constructed by plotting the peak area against the

concentration.
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Concentration (µg/mL) Mean Peak Area (n=3)

1 15,234

5 76,170

10 152,340

25 380,850

50 761,700

100 1,523,400

Correlation Coefficient (r²) 0.9998

Precision
The precision of the method was evaluated by analyzing six replicate injections of a 25 µg/mL

standard solution.

Parameter Result

Retention Time (min) 7.85

Mean Peak Area 380,910

Standard Deviation 1,523

Relative Standard Deviation (%RSD) 0.40%

Accuracy (Recovery)
The accuracy was determined by a recovery study. A known amount of Benzoylgomisin O
was spiked into a pre-analyzed sample matrix and the recovery was calculated.
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Spiked Concentration
(µg/mL)

Measured Concentration
(µg/mL)

Recovery (%)

10 9.8 98.0

25 24.5 98.0

50 49.5 99.0

Mean Recovery (%) 98.3

Limit of Detection (LOD) and Limit of Quantification
(LOQ)
The LOD and LOQ were determined based on the standard deviation of the response and the

slope of the calibration curve.

Parameter Value

Limit of Detection (LOD) 0.2 µg/mL

Limit of Quantification (LOQ) 0.7 µg/mL

Visualizations
Experimental Workflow
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HPLC-UV Analysis Workflow for Benzoylgomisin O

Sample & Standard Preparation

HPLC-UV Analysis

Data Processing & Quantification

Weigh Benzoylgomisin O
Reference Standard

Prepare Stock Solution
(1000 µg/mL in Methanol)

Prepare Working Standards
(1-100 µg/mL)

Inject 10 µL into
HPLC System

Weigh Sample Matrix

Ultrasonic Extraction
with Methanol

Filter through 0.45 µm filter

Chromatographic Separation
(C18 Column, Gradient Elution)

UV Detection at 254 nm

Obtain Chromatogram

Integrate Peak Area

Construct Calibration Curve

Quantify Benzoylgomisin O
in Sample

Click to download full resolution via product page

Caption: Workflow for Benzoylgomisin O analysis.
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HPLC Method Development Logic

Logical Flow of HPLC Method Development

Define Analyte:
Benzoylgomisin O

Review Physicochemical Properties
(Solubility, UV Absorbance)

Select Stationary Phase:
C18 (Reverse-Phase)

Select Mobile Phase:
Acetonitrile/Water

Set Detection Wavelength:
254 nm (based on UV max)

Optimize Gradient Elution
for Resolution & Run Time

Perform Method Validation
(Linearity, Precision, Accuracy)

Establish Final Protocol

Click to download full resolution via product page

Caption: HPLC method development logic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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